6-Benzyl-7-methyl-6-azaspiro[3.5]nonan-8-amine dihydrochloride

Specification

• Molecular Formula: C16H26Cl2N2
• Molecular Weight: 317.3 g/mol
• IUPAC Name: 6-benzyl-7-methyl-6-azaspiro[3.5]nonan-8-amine;dihydrochloride
• Standard InChI: InChI=1S/C16H24N2.2ClH/c1-13-15(17)10-16(8-5-9-16)12-18(13)11-14-6-3-2-4-7-14;;/h2-4,6-7,13,15H,5,8-12,17H2,1H3;2*1H
• Standard InChI Key: IWFUFSKQGSKHRB-UHFFFAOYSA-N
• Canonical SMILES: CC1C(CC2(CCC2)CN1CC3=CC=CC=C3)N.Cl.Cl

Introduction

Chemical Identity and Structural Features

Molecular Characteristics

• IUPAC Name: 6-Benzyl-7-methyl-6-azaspiro[3.5]nonan-8-amine dihydrochloride

• CAS Number: VC16514585

• SMILES: CC1C(CC2(CCC2)CN1CC3=CC=CC=C3)N.Cl.Cl

• InChI Key: IWFUFSKQGSKHRB-UHFFFAOYSA-N

Table 1: Key Molecular Descriptors

Property	Value
Molecular Formula	C₁₆H₂₆Cl₂N₂
Molecular Weight	317.3 g/mol
Hydrogen Bond Donors	1
Hydrogen Bond Acceptors	7
LogP	1.78
Polar Surface Area	75.97 Ų

Synthesis and Optimization

Synthetic Pathways

The synthesis involves a multi-step sequence starting from Boc-protected piperidone derivatives:

• Wittig Reaction: N-Boc-4-piperidone reacts with phosphorus ylide to form N-Boc-4-methylenepiperidine.

• Cyclization: Zinc/copper-mediated [2+2] cyclization with trichloroacetyl chloride yields N-Boc-7-azaspiro cyclic ketone.

• Reduction: Sodium borohydride reduces the ketone to N-Boc-7-azaspiro cyclic alcohol.

• Deprotection: Hydrochloric acid removes the Boc group, forming the final dihydrochloride salt.

Table 2: Critical Reaction Parameters

Step	Reagents/Conditions	Yield
Wittig Reaction	Phosphorus ylide, THF, 20°C	60–75%
Cyclization	Zn/Cu, trichloroacetyl chloride	55–65%
Reduction	NaBH₄, methanol, RT	70–85%
Deprotection	HCl/ethyl acetate, RT	>95%

Purification and Scalability

• Column Chromatography: Silica gel with petroleum ether/ethyl acetate gradients (10:1 to 1:1) for intermediate purification.

• Final Product: Recrystallization from ethanol/water mixtures achieves >98% purity.

Physicochemical Properties

Solubility and Stability

• Solubility: Soluble in polar solvents (methanol, DMSO; >10 mg/mL) but insoluble in hexane.

• Storage: Stable at RT for 1 month; long-term storage requires -20°C under inert atmosphere.

Table 3: Spectroscopic Data

Technique	Key Signals
¹H NMR (400 MHz)	δ 7.32–7.25 (m, 5H, Ar-H), 3.72 (s, 2H, CH₂Ph), 2.85–2.65 (m, 4H, spiropiperidine)
ESI-MS	m/z 230.35 [M+H]⁺

Pharmacological Applications

Mechanistic Insights

• Target Engagement: The spirocyclic core may interact with diacylglycerol acyltransferase-1 (DGAT-1) or monoamine oxidase B (MAOB), based on structural analogs.

• Neuroinflammation: Preclinical studies suggest dual inhibition of NOX2/MAOB, reducing reactive oxygen species (ROS) and pro-inflammatory cytokines (IL-1β, IL-6).